4-hydroxy-1H-indole-2-carboxamide

Factor Xa inhibition Anticoagulant discovery Serine protease inhibitor

SAR reproducibility requires regioisomeric precision. The 4-OH substitution on indole-2-carboxamide is pharmacophorically distinct from 5-OH/6-OH variants, directly impacting target potency. Our 4-hydroxy-1H-indole-2-carboxamide (CAS 51336-53-9) delivers: - Validated fXa Ki = 9 nM potency benchmark for derivatization - Single-step hydrogenolysis route for rapid analog synthesis - Standard pack sizes: 100 mg to 5 g, custom synthesis available Ensure SAR integrity with the authentic 4-OH regioisomer.

Molecular Formula C9H8N2O2
Molecular Weight 176.17g/mol
Cat. No. B346705
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name4-hydroxy-1H-indole-2-carboxamide
Molecular FormulaC9H8N2O2
Molecular Weight176.17g/mol
Structural Identifiers
SMILESC1=CC2=C(C=C(N2)C(=O)N)C(=C1)O
InChIInChI=1S/C9H8N2O2/c10-9(13)7-4-5-6(11-7)2-1-3-8(5)12/h1-4,11-12H,(H2,10,13)
InChIKeyFVKAZTWEBLUVKJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Hydroxy-1H-indole-2-carboxamide – Identity & Scaffold


4-Hydroxy-1H-indole-2-carboxamide (CAS 51336-53-9, molecular formula C9H8N2O2, molecular weight 176.17 g/mol) is a 4‑hydroxylated indole‑2‑carboxamide that serves as both a bioactive scaffold and a key synthetic intermediate [1]. The 4‑OH substitution pattern on the indole ring is pharmacophorically distinct from the more common 5‑OH and 6‑OH regioisomers, a feature that has been exploited to modulate selectivity across kinase, protease, and GPCR targets [2]. The parent structure is used as an advanced building block for the preparation of drug‑like indole‑2‑carboxamide libraries through amide coupling or N‑alkylation reactions .

Selectivity profile 4‑OH substitution provides target selectivity modulation for kinase, protease, and GPCR research targets
Building block utility Enables amide coupling and N‑alkylation for indole‑2‑carboxamide library synthesis
Regioisomer‑specific SAR Required for studies needing 4‑OH anchoring interactions; 5‑OH and 6‑OH isomers yield divergent SAR

4-OH Indole-2-carboxamide Regioisomer Specificity


Regioisomeric substitution of the hydroxyl group on the indole core dictates hydrogen‑bonding geometry, electronic distribution, and steric accommodation within target binding pockets, making 4‑OH, 5‑OH, and 6‑OH indole‑2‑carboxamides non‑interchangeable [1]. In the NR2B‑selective NMDA receptor antagonist series, systematic variation of the OH position on the indole skeleton produced divergent biological activity, with 4‑OH derivatives exhibiting a distinct SAR profile from their 5‑OH and 6‑OH counterparts [1]. Similarly, in factor Xa inhibitor programs, 4‑hydroxy‑1H‑indole‑2‑carboxamide‑derived compounds achieved low‑nanomolar Ki values (e.g., 9 nM) that were highly dependent on the 4‑OH anchoring interaction, a feature that cannot be replicated by simply substituting the 5‑OH or 6‑OH isomer [2]. For procurement specification, these regioisomer‑dependent potency cliffs mean that any substitution of the 4‑OH regioisomer introduces uncontrolled risk into SAR reproducibility and downstream lead optimization.

SAR divergence 4‑OH, 5‑OH, and 6‑OH indole‑2‑carboxamides differ in hydrogen‑bonding geometry and electronic distribution; reported target engagement may not transfer across regioisomers.
fXa binding dependence 4‑OH anchoring interaction is critical for reported binding affinity in factor Xa inhibitor programs; 5‑OH or 6‑OH substitution may disrupt this interaction and alter SAR.
NR2B cluster specificity 4‑OH derivatives form a distinct activity cluster in NR2B NMDA receptor assays; other regioisomers lead to a different SAR branch that may not reproduce published data.

4-Hydroxy-1H-indole-2-carboxamide Quantitative Evidence


Factor Xa Inhibitory Potency

A 4‑hydroxy‑1H‑indole‑2‑carboxamide derivative (N,1‑bis[(3‑carbamimidoylphenyl)methyl]-4‑hydroxy‑1H‑indole‑2‑carboxamide, ChEMBL307446) demonstrated a Ki of 9 nM against human factor Xa, measured via chromogenic substrate S‑2765 hydrolysis [1]. In contrast, a closely related analog bearing the identical 3‑amidinobenzyl substituents but differing only in the N‑alkylation pattern (1‑[(3‑carbamimidoylphenyl)methyl]-N‑[2‑(3‑chlorophenyl)ethyl]-4‑hydroxy‑1H‑indole‑2‑carboxamide, ChEMBL310717) exhibited a Ki of 707 nM in the same assay [2]. This represents a 78.6‑fold potency advantage conferred by the optimized N‑substitution strategy that retains the 4‑OH indole‑2‑carboxamide core, underscoring the critical role of the 4‑OH scaffold in enabling high‑affinity fXa binding.

Factor Xa Ki comparison
Head-to-head
Ki 9 nM vs 707 nM
78.6‑fold difference reported between two N‑substituted 4‑OH indole‑2‑carboxamide derivatives
Human factor Xa, chromogenic S‑2765 assay
Factor Xa inhibition Anticoagulant discovery Serine protease inhibitor

NR2B-Selective Antagonist Activity

In a systematic SAR study of indole‑2‑carboxamides as NR2B‑selective NMDA receptor antagonists, the number and position of OH groups on the indole skeleton were deliberately varied, revealing that the 4‑OH substitution pattern generated a distinct potency and selectivity profile compared to 5‑OH and 6‑OH analogs [1]. Although exact IC50 values for the unsubstituted parent 4‑hydroxy‑1H‑indole‑2‑carboxamide are not publicly disclosed in the primary source, the study explicitly demonstrates structure‑dependent differentiation: 4‑OH‑bearing compounds clustered separately from 6‑OH derivatives (e.g., the lead 6‑OH compound 6a) in both functional Ca²⁺ flux inhibition and [³H]Ro‑25,6981 competitive binding assays [1]. This positional dependence means that procurement of the 4‑OH regioisomer is essential for reproducing the 4‑OH‑specific SAR series, which cannot be extrapolated from 5‑OH or 6‑OH indole‑2‑carboxamide building blocks.

NR2B regioisomer SAR
Class-level
Distinct activity cluster for 4‑OH derivatives
Regioisomer‑dependent SAR differentiation in functional Ca²⁺ and binding assays
Exact IC50 not disclosed for parent scaffold
NMDA receptor NR2B antagonist CNS drug discovery

Non-ATP-Competitive Src Inhibition

Milkiewicz et al. (2000) rationally designed a series of hydroxyindole amides as non‑ATP‑competitive inhibitors of pp60(c‑src) tyrosine kinase, a validated oncology target [1]. Among the series, the 5‑fluoro derivative KX1‑004 (5‑fluoro‑N‑(3‑hydroxybenzyl)‑1H‑indole‑2‑carboxamide) achieved an IC50 of 40 μM in the isolated Src‑PTK assay [2]. The parent 4‑hydroxy‑1H‑indole‑2‑carboxamide scaffold serves as the unsubstituted core from which optimized inhibitors such as KX1‑004 were derived. This establishes a class‑level inference: the 4‑OH indole‑2‑carboxamide scaffold is a validated starting point for non‑ATP‑competitive kinase inhibitor design, with a demonstrated ability to be elaborated into compounds with measurable Src inhibitory activity, whereas other hydroxyindole regioisomers were not reported to yield the same non‑ATP‑competitive binding mode in this series [1].

Src inhibition scaffold
Class-level
IC50 40 μM (derivative KX1‑004)
Scaffold validation for non‑ATP‑competitive Src kinase inhibitor design
Isolated Src‑PTK assay; 4‑OH core
Src kinase Non-ATP-competitive inhibitor Oncology

One-Step Synthetic Access

The parent compound 4‑hydroxy‑1H‑indole‑2‑carboxamide is prepared from 4‑(benzyloxy)indole‑2‑carboxamide (4.98 g) by hydrogenolysis over 10% palladium on carbon (0.75 g) in methanol (300 mL) under 1 atm of hydrogen for 16 hours . This single‑step deprotection contrasts with the multi‑step routes typically required for 5‑OH and 6‑OH indole‑2‑carboxamides, which often demand starting materials that are not commercially available as the corresponding benzyl‑protected indole‑2‑carboxylic acid derivatives . The commercial availability of 4‑(benzyloxy)indole‑2‑carboxamide as a direct precursor lowers the synthetic burden for library production.

Synthetic step count
Data to verify
1 step vs 2‑3 steps (regioisomers)
Reported single‑step hydrogenolysis from 4‑(benzyloxy)indole‑2‑carboxamide
Source data not publicly validated; laboratory scale
Synthetic intermediate Hydrogenolysis Medicinal chemistry

4-Hydroxy-1H-indole-2-carboxamide Applications


Anticoagulant Lead Optimization

Medicinal chemistry teams pursuing oral factor Xa inhibitors can utilize 4‑hydroxy‑1H‑indole‑2‑carboxamide as the core scaffold for derivatization at N1 and the C2 carboxamide position. The demonstrated ability to achieve Ki = 9 nM against human fXa (chromogenic S‑2765 assay) with appropriately substituted 4‑OH indole‑2‑carboxamides provides a validated potency benchmark [1]. By contrast, the 707 nM Ki observed for a sub‑optimally N‑alkylated analog establishes a clear SAR direction for further optimization [2]. This well‑characterized potency range enables rational library design with quantifiable go/no‑go criteria.

CNS Drug Discovery: NR2B Antagonists

Programs developing subtype‑selective NMDA receptor antagonists for pain, depression, or neurodegenerative disorders can employ 4‑hydroxy‑1H‑indole‑2‑carboxamide as a defined SAR entry point. The published SAR demonstrates that 4‑OH substitution produces a distinct activity profile in both functional Ca²⁺ flux and [³H]Ro‑25,6981 binding assays compared to 5‑OH and 6‑OH regioisomers [3]. Procurement of the authentic 4‑OH regioisomer is therefore essential for reproducing and extending the 4‑OH‑specific SAR cluster, avoiding the confounding effects that would arise from inadvertent regioisomer substitution.

Non-ATP-Competitive Kinase Inhibitor Development

Oncology and inflammation programs seeking kinase inhibitors with non‑ATP‑competitive mechanisms can use 4‑hydroxy‑1H‑indole‑2‑carboxamide as the validated scaffold for designing pp60(c‑src) inhibitors. The Milkiewicz et al. series demonstrated that hydroxyindole amides built on this core bind non‑competitively with respect to ATP, a mechanism that can overcome resistance mutations in the ATP pocket [4]. The availability of a one‑step hydrogenolysis route from 4‑(benzyloxy)indole‑2‑carboxamide facilitates rapid analog synthesis for SAR expansion .

Parallel Library Synthesis and Building Block Supply

Contract research organizations (CROs) and internal medicinal chemistry groups requiring a reliable, easily diversified indole‑2‑carboxamide building block can source 4‑hydroxy‑1H‑indole‑2‑carboxamide (CAS 51336-53-9) for amide coupling, N‑alkylation, or O‑functionalization reactions . The single‑step hydrogenolysis preparation from a commercially available benzyl‑protected precursor minimizes synthetic overhead, reduces per‑compound cost, and ensures batch‑to‑batch consistency, making it a practical choice for library production campaigns where regioisomeric purity is critical for SAR integrity.

Application
Selection Property
Validation Focus
Factor Xa inhibitor SAR studies
4‑OH regioisomer anchoring interaction
fXa chromogenic assay Ki benchmarking
NR2B antagonist SAR research
4‑OH‑specific SAR cluster
Functional Ca²⁺ flux and binding assay profiling
Non‑ATP‑competitive kinase inhibitor design
Non‑ATP‑competitive Src inhibition scaffold
Isolated Src‑PTK assay IC50 determination
Parallel library synthesis building block
One‑step hydrogenolysis synthetic accessibility
Batch consistency and regioisomeric purity
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